Cas no 6051-98-5 (allo-Chrysoketone)

• Product Name: allo-Chrysoketone
• CAS No: 6051-98-5
• MF: C₁₇H₁₀O
• MW: 230.260704517365
• MDL: MFCD00215961
• CID: 1620969
• PubChem ID: 22413
• Update Time: 2025-06-28

allo-Chrysoketone Chemical and Physical Properties

Names and Identifiers

• 7H-benzo[c]fluoren-7-one
• 7H-Benzo[c]fluorene-7-one
• 7H-BENZO(C)FLUOREN-7-ONE
• allo-Chrysoketone
• benzo[c]fluoren-7-one
• Allochrysoketone
• Allochrysoketone; 7H-Benz[c]fluoren-7-one;
• USYWCEDYVLPNHH-UHFFFAOYSA-N
• MFCD00215961
• B6180
• 6051-98-5
• Benzo[C[fluoren-7-one
• DTXSID00209258
• DB-359854
• SCHEMBL3922177
• E78980
• CCRIS 3168
• DTXCID20131749

• MDL： MFCD00215961
• Inchi： 1S/C17H10O/c18-17-14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)17/h1-10H
• InChI Key： USYWCEDYVLPNHH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C3C=CC=CC=3C=CC=21

Computed Properties

• Exact Mass: 230.0732
• Monoisotopic Mass: 230.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.3

Experimental Properties

• Density: 1.286
• Boiling Point: 431.7°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.734
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on allo-Chrysoketone

Chemical Profile of Allo-Chrysoketone (CAS No: 6051-98-5)

Allo-Chrysoketone, identified by its Chemical Abstracts Service (CAS) number 6051-98-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This ketone derivative is known for its structural complexity and diverse biological activities, making it a subject of extensive interest in both academic and industrial settings.

The molecular structure of Allo-Chrysoketone consists of a chrysene backbone with a ketone functional group, which contributes to its unique chemical properties. This configuration allows it to interact with various biological targets, including enzymes and receptors, thereby exhibiting potential therapeutic effects. The compound's stereochemistry, particularly the presence of a specific isomer, plays a crucial role in determining its biological activity and efficacy.

In recent years, Allo-Chrysoketone has garnered attention for its role in preclinical studies aimed at developing novel pharmaceutical agents. Research has demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, which are critical in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit the activity of pro-inflammatory enzymes.

Moreover, studies have highlighted the potential of Allo-Chrysoketone in cancer research. Preliminary findings suggest that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and enhancing oxidative stress. These mechanisms are particularly relevant in the development of targeted therapies for tumors resistant to conventional treatments. The compound's ability to selectively affect cancer cells while minimizing toxicity to healthy tissues makes it an attractive candidate for further investigation.

The synthesis of Allo-Chrysoketone is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic hydrogenation and oxidation reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and making the compound more accessible for clinical trials.

The pharmacokinetic properties of Allo-Chrysoketone are also under investigation to optimize its delivery and efficacy. Studies have focused on improving its solubility and bioavailability, which are critical factors in drug formulation. Nanotechnology-based delivery systems have shown promise in enhancing the absorption and distribution of this compound within the body, potentially leading to more effective treatments.

In conclusion, Allo-Chrysoketone (CAS No: 6051-98-5) represents a significant advancement in pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Ongoing studies continue to uncover new mechanisms by which this compound can be utilized to address various health challenges. As research progresses, the development of novel derivatives and formulations based on Allo-Chrysoketone may lead to groundbreaking treatments for a wide range of diseases.